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Abstract

Ribalinine is a naturally occurring quinoline alkaloid that has been isolated from plant species
such as Balfourodendron riedelianum.[1] This technical guide provides a comprehensive
overview of the chemical structure of Ribalinine, including its physicochemical properties. Due
to the limited availability of published research on this specific compound, this guide also
discusses the general synthetic approaches for its core chemical scaffold and the known
biological activities of related alkaloids, offering a valuable resource for researchers interested
in the potential of Ribalinine and similar natural products in drug discovery and development.

Chemical Structure and Properties

Ribalinine is chemically known as 3-hydroxy-2,2,10-trimethyl-3,4-dihydropyrano[2,3-b]quinolin-
5-one.[1][2] Its molecular structure consists of a quinolinone core fused with a dihydropyran
ring.

Chemical Identifiers:
e IUPAC Name: 3-hydroxy-2,2,10-trimethyl-3,4-dihydropyrano[2,3-b]quinolin-5-one[1][2]
e Molecular Formula: C1sH17NOs[1][2]

« Canonical SMILES: CC1(C(CC2=C(0O1)N(C3=CC=CC=C3C2=0)C)0)C
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e InChl Key: HUPKGVIVTBASQC-UHFFFAOYSA-N
The chemical structure of Ribalinine is presented in the following diagram:

Caption: 2D Chemical Structure of Ribalinine.

Physicochemical Properties

A summary of the key physicochemical properties of Ribalinine is provided in the table below.
These properties are crucial for understanding its behavior in biological systems and for the
design of potential drug delivery systems.

Property Value Source
Molecular Weight 259.30 g/mol PubChem|[2]
XLogP3 19 PubChem|[2]
Hydrogen Bond Donor Count 1 PubChem|[2]
Hydrogen Bond Acceptor

Count 3 PubChem[2]
Rotatable Bond Count 1 PubChem|[2]
Exact Mass 259.120843 g/mol PubChem[2]
Topological Polar Surface Area  58.9 A2 PubChem
Heavy Atom Count 19 PubChem
Complexity 441 PubChem|[2]

Synthesis and Experimental Protocols

Detailed experimental protocols for the specific synthesis of Ribalinine are not readily available
in the public domain. However, the synthesis of the core pyrano[2,3-b]quinoline scaffold has
been reported in the literature. A general approach involves the construction of the quinolinone
ring system followed by the annulation of the pyran ring.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15364802?utm_src=pdf-body
https://www.benchchem.com/product/b15364802?utm_src=pdf-body
https://www.benchchem.com/product/b15364802?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/np970005i
https://pubs.acs.org/doi/10.1021/np970005i
https://pubs.acs.org/doi/10.1021/np970005i
https://pubs.acs.org/doi/10.1021/np970005i
https://pubs.acs.org/doi/10.1021/np970005i
https://pubs.acs.org/doi/10.1021/np970005i
https://pubs.acs.org/doi/10.1021/np970005i
https://www.benchchem.com/product/b15364802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

General Synthetic Strategy for the Pyrano[2,3-
b]quinoline Core

One reported method for the synthesis of the pyrano[2,3-b]quinoline system involves the
reaction of 2-chloro-3-formylquinolines with a suitable three-carbon synthon to construct the
pyran ring. An alternative approach utilizes the Claisen rearrangement of 4-(allyloxy)-2-
quinolones to introduce the necessary carbon framework for the subsequent cyclization to form
the pyran ring.

The following diagram illustrates a generalized workflow for the synthesis of the pyrano[2,3-
b]quinoline scaffold.

Pyran Ring Annulation

I ]—VE?\a\sen j—»( liyh-4-hyd quinol )—»—» Pyrano[2,3-blquinoline Core

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of the pyrano[2,3-b]quinoline core.

Note: This represents a generalized pathway. The specific reagents, reaction conditions, and
protecting group strategies would need to be optimized for the synthesis of Ribalinine itself,
which contains additional methyl and hydroxyl substitutions.

Signaling Pathways and Mechanism of Action

Currently, there is no specific information available in the public scientific literature regarding
the signaling pathways modulated by Ribalinine or its precise mechanism of action. Further
research is required to elucidate the biological targets and pharmacological effects of this
compound.

Biological Activity

While specific quantitative data on the biological activity of Ribalinine is limited, the broader
class of quinoline alkaloids and extracts from Balfourodendron riedelianum have been reported
to possess various biological activities.
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Alkaloids are a diverse group of naturally occurring chemical compounds that have been
shown to exhibit a wide range of pharmacological activities, including antimicrobial, anti-
inflammatory, and anticancer effects. Furoquinoline alkaloids isolated from Balfourodendron
riedelianum have demonstrated antifouling activity.

Further investigation into the biological profile of pure Ribalinine is necessary to determine its
specific activities and potential therapeutic applications.

Conclusion

Ribalinine is a quinoline alkaloid with a defined chemical structure and physicochemical
properties. While its biological activity and mechanism of action remain largely unexplored, the
pyrano[2,3-b]quinoline core represents a scaffold of interest for medicinal chemistry. This
technical guide provides a foundation for future research into this natural product, highlighting
the need for further studies to unlock its full therapeutic potential. The synthesis of Ribalinine
and its analogs, followed by comprehensive biological screening, could lead to the discovery of
novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15364802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

